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Compound of Interest

Compound Name: Isobutyrophenone

Cat. No.: B147066

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for isobutyrophenone
(CAS No. 611-70-1), a common reagent and intermediate in pharmaceutical and chemical
synthesis. Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties

Isobutyrophenone is a clear, colorless to pale yellow liquid.[1][2] Its key physical and chemical
properties are summarized below.
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Property Value Reference
Molecular Formula C10H120 [11[3]
Molecular Weight 148.20 g/mol [3]
Appearance Clear liquid [1]

Odor Sweet, floral [1]

Boiling Point 217 °C (lit.) [4]

Melting Point 1°C/33.8°F [5]

Flash Point 84 °C/183.2 °F [3][5][6]
Density 0.988 g/mL at 25 °C (lit.) [4]

Vapor Pressure 1 mmHg @ 50 °C [5]

Sparingly soluble in water;
Solubility soluble in organic solvents like  [1]

ethanol and acetone.

. Stable under normal
Stability [1]
temperatures and pressures.

Hazard Identification and GHS Classification

Isobutyrophenone is considered a hazardous chemical.[5] The GHS classification is as
follows:
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Hazard Class Category Hazard Statement
Flammable Liquids Category 4 H227: Combustible liquid.[7][8]

) ] o H315: Causes skin irritation.[5]
Skin Corrosion/Irritation Category 2

[71t81el

Serious Eye Damage/Eye
o Category 2A
Irritation

H319: Causes serious eye
irritation.[5][7][8][9]

Acute Toxicity (Oral) Category 4

H302: Harmful if swallowed.[3]

Specific Target Organ Toxicity Category 3 (Respiratory tract
(Single Exposure) irritation)

H335: May cause respiratory
irritation.[7][9][10][11]

Signal Word: Warning[3][5][7][8]
Hazard Pictogram:

lesalt text

Toxicological Information

The toxicological properties of isobutyrophenone have not been fully investigated.[6]

Available information indicates the following potential health effects:

Skin Contact: Causes skin irritation.[5][6][7][8][9]

and diarrhea.[3][6]

Inhalation: May cause respiratory tract irritation.[6][7][9][11]

Eye Contact: Causes serious eye irritation.[5][6][7][8][9]

Ingestion: Harmful if swallowed. May cause gastrointestinal irritation with nausea, vomiting,

No LD50/LC50 data is readily available.[6] It is not listed as a carcinogen by ACGIH, IARC,

NTP, or CA Prop 65.[6]

Safe Handling and Storage
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Proper handling and storage procedures are essential to minimize risk.
Handling:

e Wash hands thoroughly after handling.[5][6]

Use only in a well-ventilated area or under a chemical fume hood.[6][7][9]

Avoid contact with eyes, skin, and clothing.[6][7]

Do not breathe mist, vapors, or spray.[5][7]

Keep away from heat, sparks, open flames, and hot surfaces.[5][6]

Take precautionary measures against static discharge.[5][9]

Wear appropriate personal protective equipment.[7][9]

Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][5][6][7]
o Keep away from sources of ignition.[1][5][6]

o Store away from incompatible materials such as strong oxidizing agents, strong bases, and
strong reducing agents.[5][6]

Personal Protective Equipment (PPE)

The following PPE is recommended when handling isobutyrophenone:
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Protection Type Specification Reference

Safety glasses with side-
shields or chemical safety
Eye/Face Protection goggles conforming to EN166 5161171
(EU) or NIOSH (US)
standards.

Chemical-resistant gloves
] ] (e.g., nitrile rubber) and
Skin Protection _ _ [516]1[7]
protective clothing to prevent

skin exposure.

If engineering controls are
) ) inadequate, use a
Respiratory Protection [6]
NIOSH/MSHA-approved

respirator.

First Aid Measures

In case of exposure, follow these first aid procedures:
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Exposure Route

First Aid Measures

Reference

Inhalation

Move the person to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Seek

immediate medical attention.

(516171

Skin Contact

Immediately flush skin with
plenty of water for at least 15
minutes while removing
contaminated clothing and

shoes. Seek medical attention.

(516171

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. Seek

immediate medical attention.

(516171

Ingestion

Do NOT induce vomiting. If the
person is conscious and alert,
give 2-4 cupfuls of milk or
water. Never give anything by
mouth to an unconscious
person. Seek immediate

medical attention.

(5161071

Fire and Explosion Hazard Data

Isobutyrophenone is a combustible liquid.[5][6][8]

« Flash Point: 84 °C / 183.2 °F[3][5][6]

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[5][6][7]

o Specific Hazards: During a fire, irritating and highly toxic gases such as carbon monoxide

and carbon dioxide may be generated.[5][6] Containers may explode when heated.[5][6]
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o Fire-Fighting Procedures: Wear a self-contained breathing apparatus (SCBA) and full
protective gear.[5][6][7] Use water spray to keep fire-exposed containers cool.[5][6]

Accidental Release Measures

In the event of a spill or leak:

o Personal Precautions: Remove all sources of ignition.[5][6] Ensure adequate ventilation.[6][7]
Avoid breathing vapors, mist, or gas.[7] Wear appropriate personal protective equipment.[7]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[7]

o Methods for Cleaning Up: Absorb the spill with an inert material (e.g., vermiculite, sand, or
earth) and place it in a suitable, closed container for disposal.[5][6][7]

Experimental Protocols

Detailed experimental protocols for assessing the safety of a chemical like isobutyrophenone
are extensive. Below is a generalized workflow for such an assessment.
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Generalized Workflow for Chemical Safety Assessment

Initial Assessment

Literature Review &
Physicochemical Properties

Y

In Silico Toxicity Prediction

In Vitro|Testing
A4

Cytotoxicity Assays
(e.g., MTT, LDH)

Y

Genotoxicity Assays
(e.g., Ames Test, Micronucleus Test)

Y

Skin & Eye Irritation Assays
(e.g., EpiDerm™, EpiOcular™)

In Vivo Testingr(if necessary)

Acute Toxicity Studies
(e.g., LD50 determination)

Y

Repeated Dose Toxicity Studies

Y

Developmental & Reproductive
Toxicity (DART) Studies

Risk Assessmeli"& Management

Hazard Identification

\ 4

Exposure Assessment

Y

Dose-Response Assessment

Y

Risk Characterization

Y

Establish Safe Handling Procedures

Click to download full resolution via product page

Caption: Generalized workflow for chemical safety assessment.
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Logical Relationships in Handling Precautions

The following diagram illustrates the logical flow of precautions when working with

isobutyrophenone.
Logical Flow of Isobutyrophenone Handling Precautions
Handling Isobutyrophenone
Work in a Well-Ventilated Area Wear Appropriate PPE Keep Away from Heat,
(Fume Hood) (Gloves, Goggles, Lab Coat) Sparks, and Open Flames

Store in a Cool, Dry, Well-Ventilated Area
in a Tightly Closed Container

Dispose of Waste According to
Local Regulations

Click to download full resolution via product page

Caption: Logical flow of isobutyrophenone handling precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Isobutyrophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147066#isobutyrophenone-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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